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Compound of Interest

Compound Name: 2-Isopropoxypyridine

CAS No.: 16096-13-2

Cat. No.: B097995

Get Quote

Introduction

2-Isopropoxypyridine is a heterocyclic organic compound that has emerged as a crucial

building block in the synthesis of a diverse array of functional materials. Its unique electronic

properties and steric profile, conferred by the isopropoxy group at the 2-position of the pyridine

ring, make it a valuable synthon in the fields of medicinal chemistry, drug discovery, and

materials science. The pyridine nitrogen acts as a hydrogen bond acceptor and a coordination

site for metals, while the isopropoxy group can influence solubility, metabolic stability, and

molecular conformation. This combination of features allows for the fine-tuning of the

physicochemical and biological properties of the resulting functional materials.

This document provides detailed application notes and protocols for the use of 2-
isopropoxypyridine in the synthesis of functional materials, with a focus on its applications in

drug development and materials for organic electronics.
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2-Isopropoxypyridine derivatives have shown significant promise in the development of novel

therapeutic agents targeting a range of diseases. The incorporation of this moiety can lead to

enhanced biological activity and improved pharmacokinetic profiles.

GPR120 Agonists for Metabolic Disorders
Derivatives of 2-isopropoxypyridine have been investigated as G protein-coupled receptor

120 (GPR120) agonists, which are promising targets for the treatment of diabetes, obesity, and

hyperlipidemia.[1]

Table 1: Synthesis of a GPR120 Agonist Precursor

Reactant 1 Reactant 2 Product
Reaction
Type

Yield Reference

3-(4-((2-

isopropoxypy

ridine)-3-

yl)methoxy)p

henyl)propyn

oic acid ethyl

ester

Hydroxylamin

e (50% aq.

solution)

5-(4-((2-

isopropoxypy

ridin-3-

yl)methoxy)p

henyl)isoxazo

l-3-ol

Cyclization Not specified [1]

Inhibitors of O-GlcNAcase (OGA) for Neurodegenerative
Diseases
2-Isopropoxypyridine has been utilized as a key structural component in the synthesis of

inhibitors of O-GlcNAcase (OGA), an enzyme implicated in the pathology of tauopathies such

as Alzheimer's disease.[2]

Antiviral Agents
The 2-isopropoxypyridine scaffold is present in compounds designed to treat arenavirus

infections. The synthesis often involves the preparation of a boronic acid derivative of 2-
isopropoxypyridine for subsequent cross-coupling reactions.[3]

Antituberculosis Agents
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In the quest for new treatments for tuberculosis, 3,5-dialkoxypyridine analogues of bedaquiline

have been synthesized, where 2-isopropoxypyridine is a key starting material. These

compounds aim to improve upon the potency and safety profile of existing drugs.[4]

Table 2: Characterization of an Antituberculosis Agent Intermediate

Compound 1H NMR (CDCl3) δ (ppm) Reference

5-(ethoxymethoxy)-2-

isopropoxypyridine

7.94 (d, J = 3.0 Hz, 1H), 7.33–

7.30 (m, 1H), 6.61 (d, J = 8.9

Hz, 1H), 5.20 (sep, J = 6.2 Hz,

1H), 5.14 (s, 2H), 3.73 (q, J =

7.0 Hz, 2H), 1.25 (t, J = 7.0 Hz,

3H), 1.34 (d, J = 6.2 Hz, 6H)

[4]

Modulators of GABAA Receptors for Alcohol Abuse
Disorders
β-Carboline derivatives synthesized from 4-chloro-5-iodo-2-isopropoxypyridine have shown

potential in reducing alcohol self-administration, likely through their action at the

benzodiazepine site of the GABAA receptor.[5]

Experimental Protocols
Protocol 1: Synthesis of 5-(4-((2-isopropoxypyridin-3-
yl)methoxy)phenyl)isoxazol-3-ol[1]
This protocol describes the final step in the synthesis of a GPR120 agonist.

Materials:

3-(4-((2-isopropoxypyridine)-3-yl)methoxy)phenyl)propynoic acid ethyl ester

Hydroxylamine (50% aqueous solution)

Tetrahydrofuran (THF)
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Ethanol

Procedure:

Dissolve 3-(4-((2-isopropoxypyridine)-3-yl)methoxy)phenyl)propynoic acid ethyl ester (126

mg) in a mixture of tetrahydrofuran (1 ml) and ethanol (0.5 ml).

To this solution, add 0.066 ml of hydroxylamine (50% aqueous solution).

Stir the reaction mixture at room temperature and monitor the progress by a suitable method

(e.g., TLC or LC-MS).

Upon completion, work up the reaction mixture to isolate the product, 5-(4-((2-

isopropoxypyridin-3-yl)methoxy)phenyl)isoxazol-3-ol.

Protocol 2: Synthesis of 2-isopropoxypyridine-5-boronic
acid[3]
This protocol outlines the preparation of a key intermediate for Suzuki coupling reactions in the

synthesis of antiviral agents.

Materials:

A suitable 5-substituted-2-isopropoxypyridine (e.g., 5-bromo-2-isopropoxypyridine)

A boronic acid source (e.g., bis(pinacolato)diboron)

Palladium catalyst (e.g., Pd(dppf)Cl2)

Base (e.g., potassium acetate)

Anhydrous solvent (e.g., dioxane)

Procedure:

In a flame-dried flask under an inert atmosphere (e.g., argon), combine 5-bromo-2-
isopropoxypyridine, bis(pinacolato)diboron, potassium acetate, and the palladium catalyst.
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Add anhydrous dioxane to the flask.

Heat the reaction mixture to the appropriate temperature (e.g., 80-100 °C) and stir for the

required time, monitoring the reaction by TLC or GC-MS.

After completion, cool the reaction mixture and perform an aqueous workup.

Extract the product with an organic solvent, dry the organic layer, and concentrate under

reduced pressure.

Purify the crude product by a suitable method such as column chromatography to obtain 2-
isopropoxypyridine-5-boronic acid pinacol ester.

Hydrolyze the pinacol ester to the boronic acid if required for the subsequent reaction.

Protocol 3: Buchwald-Hartwig Amination using 4-chloro-
5-iodo-2-isopropoxypyridine[5]
This protocol describes a key step in the synthesis of β-carboline derivatives.

Materials:

4-chloro-5-iodo-2-isopropoxypyridine (214 mg, 0.72 mmol)

4-aminopyridine (68.8 mg, 0.73 mmol)

Palladium(II) acetate (Pd(OAc)2, 4.8 mg, 0.0216 mmol)

rac-BINAP (13.4 mg, 0.0216 mmol)

Cesium carbonate (Cs2CO3, 1.17 g, 3.6 mmol)

Toluene

Procedure:

In a reaction vessel, combine 4-chloro-5-iodo-2-isopropoxypyridine, 4-aminopyridine,

Pd(OAc)2, rac-BINAP, and Cs2CO3.
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Add toluene to the vessel and heat the mixture at reflux for 6 hours at 140 °C.

Monitor the reaction for the formation of the diarylamine product.

Upon completion, cool the reaction and perform a suitable workup and purification to isolate

the product.
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Caption: General experimental workflow for the synthesis and characterization of functional

materials from 2-isopropoxypyridine.
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Caption: Simplified signaling pathway of a GPR120 agonist derived from 2-
isopropoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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